Tetrakis(triphenylphosphite)nickel(0)

• IUPAC Name: nickel;triphenyl phosphite
• InChI: InChI=1S/4C18H15O3P.Ni/c4*1-4-10-16(11-5-1)19-22(20-17-12-6-2-7-13-17)21-18-14-8-3-9-15-18;/h4*1-15H
• InChI Key: PGXCIAAANFTEKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OP(OC2=CC=CC=C2)OC3=CC=CC=C3.C1=CC=C(C=C1)OP(OC2=CC=CC=C2)OC3=CC=CC=C3.C1=CC=C(C=C1)OP(OC2=CC=CC=C2)OC3=CC=CC=C3.C1=CC=C(C=C1)OP(OC2=CC=CC=C2)OC3=CC=CC=C3.[Ni]
• Molecular Formula: C72H60NiO12P4
• Molecular Weight: 1299.8 g/mol
• CAS No.: 14221-00-2

Description

Tetrakis(triphenylphosphite)nickel(0) is an organometallic compound with the chemical formula [Ni(P(OPh)3)4]. It is a coordination complex where a nickel atom is surrounded by four triphenylphosphite ligands. This compound is known for its role as a catalyst in various chemical reactions, particularly in organic synthesis and industrial applications .

Mechanism of Action

Target of Action

Tetrakis(triphenylphosphite)nickel(0), also known as Nickel tetrakis(triphenoxyphosphine), primarily targets organic halides and organometallic compounds . These compounds are often used in various chemical reactions, and the interaction with Tetrakis(triphenylphosphite)nickel(0) can significantly influence their reactivity and the outcome of these reactions.

Mode of Action

As a catalyst, Tetrakis(triphenylphosphite)nickel(0) facilitates the coupling reactions of organic halides and organometallic compounds . It does this by accelerating the reaction rate without being consumed in the process. This compound also catalyzes the cyclooligomerization of cumulenes , a process that leads to the formation of cyclic compounds from cumulenes.

Result of Action

The primary result of Tetrakis(triphenylphosphite)nickel(0)'s action is the facilitation of chemical reactions involving organic halides and organometallic compounds . By acting as a catalyst, it enables these reactions to proceed more efficiently, leading to the desired products.

Action Environment

The action, efficacy, and stability of Tetrakis(triphenylphosphite)nickel(0) can be influenced by various environmental factors. For instance, the compound is typically stored at a temperature of 2-8°C , suggesting that it may be sensitive to temperature changes. Additionally, the presence of other chemicals in the reaction environment can also impact the compound’s catalytic activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

Tetrakis(triphenylphosphite)nickel(0) can be synthesized through the reaction of nickel(II) chloride with triphenylphosphite in the presence of a reducing agent such as sodium borohydride. The reaction typically takes place in an inert atmosphere to prevent oxidation of the nickel complex. The general reaction is as follows:

$$\text{NiCl}_2 + 4 \text{P(OPh)}_3 + 2 \text{NaBH}_4 \rightarrow \text{Ni(P(OPh)}_3)_4 + 2 \text{NaCl} + 2 \text{BH}_3$$NiCl2​+4P(OPh)3​+2NaBH4​→Ni(P(OPh)3​)4​+2NaCl+2BH3​

Industrial Production Methods

Industrial production of tetrakis(triphenylphosphite)nickel(0) follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions, including temperature, pressure, and the use of high-purity reagents to ensure the quality and yield of the final product .

Chemical Reactions Analysis

Types of Reactions

Tetrakis(triphenylphosphite)nickel(0) undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form nickel(II) complexes.

Reduction: It can act as a reducing agent in certain reactions.

Substitution: Ligand exchange reactions where triphenylphosphite ligands are replaced by other ligands.

Common Reagents and Conditions

Common reagents used in reactions with tetrakis(triphenylphosphite)nickel(0) include organic halides, carbon monoxide, and various reducing agents. Reactions are typically carried out under inert atmospheres to prevent unwanted oxidation .

Major Products

Major products formed from reactions involving tetrakis(triphenylphosphite)nickel(0) include nickel(II) complexes, substituted phosphite ligands, and various organic compounds depending on the specific reaction conditions .

Scientific Research Applications

Tetrakis(triphenylphosphite)nickel(0) has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in hydrocyanation, styrene dimerization, and other organic synthesis reactions.

Biology: The compound has been studied for its potential in facilitating biochemical reactions.

Medicine: Research has explored its use in drug delivery systems and as a potential anticancer agent.

Industry: It is employed in the production of fine chemicals and pharmaceuticals due to its catalytic properties.

Comparison with Similar Compounds

Similar Compounds

Tetrakis(triphenylphosphine)nickel(0): Similar in structure but with triphenylphosphine ligands instead of triphenylphosphite.

Tetrakis(triphenylphosphine)palladium(0): A palladium analog with similar catalytic properties.

Bis(1,5-cyclooctadiene)nickel(0): Another nickel complex used in similar catalytic applications.

Uniqueness

Tetrakis(triphenylphosphite)nickel(0) is unique due to its specific ligand environment, which imparts distinct catalytic properties. The triphenylphosphite ligands provide a different electronic environment compared to triphenylphosphine, influencing the reactivity and selectivity of the nickel center in catalytic processes .

Biological Activity

Tetrakis(triphenylphosphite)nickel(0) (Ni(P(OPh)₃)₄) is a nickel complex that has garnered attention in the field of catalysis and organic synthesis. This compound features a nickel center coordinated by four triphenylphosphite ligands, which significantly influences its reactivity and biological interactions. This article explores the biological activity of Tetrakis(triphenylphosphite)nickel(0), focusing on its mechanisms of action, applications in catalysis, and potential therapeutic implications.

• Molecular Formula : C₇₂H₆₀NiP₄
• Molecular Weight : 1107.86 g/mol
• CAS Number : 15133-82-1
• Appearance : Crystalline solid, air and moisture sensitive

Tetrakis(triphenylphosphite)nickel(0) acts primarily as a catalyst in various organic reactions, including coupling reactions and cyclooligomerization. Its biological activity can be attributed to its ability to facilitate electron transfer processes and promote oxidative addition reactions.

Key Mechanisms:

• Oxidative Addition : The nickel(0) center can undergo oxidative addition with various substrates, leading to the formation of reactive intermediates that can participate in further chemical transformations.
• Catalytic Activity : It has been shown to effectively catalyze C–C and C–S bond formations, which are critical in synthesizing pharmaceuticals and other biologically active compounds.

Biological Applications

Research has indicated several potential applications for Tetrakis(triphenylphosphite)nickel(0) in biological systems:

• Catalytic Reactions : The compound is utilized in the thioetherification of aryl chlorides with thiols, demonstrating its utility in synthesizing sulfur-containing compounds that may exhibit biological activity .
• Drug Development : Nickel complexes have been explored for their potential as anticancer agents due to their ability to interact with cellular components such as DNA, potentially leading to apoptosis in cancer cells .

Case Studies

• Thioetherification Reactions :
  • A study demonstrated the successful application of Tetrakis(triphenylphosphite)nickel(0) in thioetherification reactions involving electron-rich aryl chlorides. The reaction conditions were optimized to yield moderate to good product yields, highlighting its efficiency as a catalyst .
• C-H Activation :
  • Another investigation focused on the use of this nickel complex for C-H activation processes. The study revealed that while the initial yields were modest, further optimization could enhance the catalytic efficiency, suggesting potential for broader applications in organic synthesis .

Research Findings

Recent studies have provided insights into the biochemical pathways influenced by Tetrakis(triphenylphosphite)nickel(0):

• Protein Binding : Nickel complexes are known to bind with proteins and nucleic acids, which may alter their function and lead to biological effects .
• Metabolic Pathways : The compound's interaction with cellular components suggests it may influence metabolic pathways, potentially impacting cell proliferation and apoptosis mechanisms.

Data Table: Comparison of Catalytic Activities

Reaction Type	Substrate Type	Yield (%)	Reference
Thioetherification	Electron-rich aryl chlorides	65-75
C-H Activation	Aryl/heteroaryl chlorides	40-55
Cyclooligomerization	Cumulenes	Not specified